
"2-(2-methyl-1H-imidazol-1-yl)aniline" molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(2-methyl-1H-imidazol-1-

yl)aniline

Cat. No.: B1355314 Get Quote

An in-depth analysis of the molecular characteristics of 2-(2-methyl-1H-imidazol-1-yl)aniline
reveals a compound with significant applications in pharmaceutical synthesis. This technical

guide outlines its fundamental molecular properties.

Molecular Properties
The core quantitative data for 2-(2-methyl-1H-imidazol-1-yl)aniline is summarized in the table

below. This information is crucial for stoichiometric calculations in synthetic chemistry and for

the characterization of the compound.

Property Value

Molecular Formula C₁₀H₁₁N₃

Molecular Weight 173.21 g/mol [1][2][3][4]

Appearance Yellow crystalline powder[2]

Logical Relationship of Molecular Properties
The following diagram illustrates the fundamental relationship between the compound and its

key molecular identifiers.
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Molecular properties of 2-(2-methyl-1H-imidazol-1-yl)aniline.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2-(2-methyl-1H-imidazol-1-
yl)aniline are typically found in peer-reviewed scientific literature or patents. A comprehensive

search of chemical databases would be required to identify specific synthetic routes or

analytical methods. These protocols would likely include details on starting materials, reaction

conditions (temperature, pressure, catalysts), purification techniques (such as chromatography

or recrystallization), and analytical characterization methods (like NMR, IR, and mass

spectrometry) to confirm the structure and purity of the compound.

Due to the proprietary nature of many applications, particularly in drug development, specific

experimental workflows are often not publicly available.

Signaling Pathways
Information regarding the interaction of 2-(2-methyl-1H-imidazol-1-yl)aniline with specific

biological signaling pathways is not readily available from its basic molecular profile. Such

information would be elucidated through extensive biological and pharmacological research,

including in vitro and in vivo studies, to determine its mechanism of action, potential therapeutic

targets, and overall pharmacological profile. This compound is noted to be utilized in the

synthesis of pharmaceuticals targeting central nervous system disorders, suggesting that its

derivatives may interact with various neurotransmitter systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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